Cas no 1185316-24-8 (2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride)

• Product Name: 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride
• CAS No: 1185316-24-8
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 1004416
• PubChem ID: 45788989
• Update Time: 2025-11-05

2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride
• 2-piperazin-1-ylpyridine-4-carbonitrile,hydrochloride
• 2-Piperazin-1-yl-isonicotinonitrile hydrochloride
• 1185316-24-8
• 2-(Piperazin-1-yl)isonicotinonitrile hydrochloride
• 2-(PIPERAZIN-1-YL)PYRIDINE-4-CARBONITRILE HYDROCHLORIDE
• DTXSID60671795
• 2-(Piperazin-1-yl)isonicotinonitrilehydrochloride
• 2-piperazin-1-ylpyridine-4-carbonitrile;hydrochloride
• AKOS015941169
• DB-303643
• 2-(Piperazin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1)

• MDL： MFCD09607854
• Inchi： 1S/C10H12N4.ClH/c11-8-9-1-2-13-10(7-9)14-5-3-12-4-6-14;/h1-2,7,12H,3-6H2;1H
• InChI Key： CCAQLVRBRZBYNS-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C#N)C=CN=2)CCNCC1

Computed Properties

• Exact Mass: 224.0828741g/mol
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride

2-(1-Piperazinyl)-4-pyridinecarbonitrile Hydrochloride (CAS No. 1185316-24-8): A Comprehensive Overview

2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride (CAS No. 1185316-24-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Cyanopyridine-2-(piperazin-1-yl)hydrochloride, is a derivative of piperazine and pyridine, two key scaffolds that are widely used in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable candidate for various applications, including the treatment of neurological disorders and cancer.

The chemical structure of 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride consists of a pyridine ring with a cyano group at the 4-position and a piperazine moiety at the 2-position, forming a salt with hydrochloric acid. This combination of functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action appears to involve the inhibition of specific kinases, which are key enzymes involved in cell proliferation and survival.

In addition to its anti-cancer properties, 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride has also been investigated for its potential neuroprotective effects. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate neurotransmitter systems and reduce oxidative stress.

The pharmacokinetic profile of 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride has been extensively studied to optimize its therapeutic potential. Research indicates that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its use in other therapeutic areas, such as inflammation and cardiovascular disorders. The versatility of this compound makes it an exciting prospect for future drug development efforts.

In conclusion, 2-(1-Piperazinyl)-4-pyridinecarbonitrile hydrochloride (CAS No. 1185316-24-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.